molecular formula C10H13ClO3 B8447806 2-Methoxymethoxy-3-methoxybenzyl chloride

2-Methoxymethoxy-3-methoxybenzyl chloride

Cat. No. B8447806
M. Wt: 216.66 g/mol
InChI Key: RRLMRRBVFFQATR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Methoxymethoxy-3-methoxybenzyl chloride is a useful research compound. Its molecular formula is C10H13ClO3 and its molecular weight is 216.66 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Methoxymethoxy-3-methoxybenzyl chloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Methoxymethoxy-3-methoxybenzyl chloride including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C10H13ClO3

Molecular Weight

216.66 g/mol

IUPAC Name

1-(chloromethyl)-3-methoxy-2-(methoxymethoxy)benzene

InChI

InChI=1S/C10H13ClO3/c1-12-7-14-10-8(6-11)4-3-5-9(10)13-2/h3-5H,6-7H2,1-2H3

InChI Key

RRLMRRBVFFQATR-UHFFFAOYSA-N

Canonical SMILES

COCOC1=C(C=CC=C1OC)CCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

2.34 g (11.8 mmol) of 2-methoxymethoxy-3-methoxybenzyl alcohol was dissolved in 20 ml of diethyl ether, and the resultant solution was added with 1.53 g (11.8, mmol) of N,N-diisopropylethylamine. To the obtained solution was fed dropwise 1.40 g (11.8 mmol) of thionyl chloride and diethyl ether (15 ml) in a manner of spending 15 min. while cooling the solution with ice. The temperature of the resultant mixture was then brought back to a room temperature, and the mixture was stirred all night. The insoluble materials therein are removed by filtration, and the filtrate was condensed under reduced pressure to thereby obtain a crude product of 2-methoxymethoxy-3-methoxybenzyl chloride.
Quantity
2.34 g
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reactant
Reaction Step One
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20 mL
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solvent
Reaction Step One
[Compound]
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resultant solution
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0 (± 1) mol
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reactant
Reaction Step Two
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1.53 g
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reactant
Reaction Step Two
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1.4 g
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reactant
Reaction Step Three
[Compound]
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resultant mixture
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0 (± 1) mol
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reactant
Reaction Step Four

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